Cas no 1208460-18-7 (N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide)

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide is a synthetic organic compound featuring a tetrahydroquinolinone scaffold linked to a phenyl-substituted oxane carboxamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The tetrahydroquinolinone core is known for its bioactivity, often associated with central nervous system (CNS) or antimicrobial applications, while the phenyloxane group may enhance solubility or binding affinity. The compound’s defined stereochemistry and rigid framework could facilitate selective interactions with biological targets. Its synthetic route and purity are critical for reproducibility in research applications. Further studies would be required to validate its specific pharmacological or industrial uses.
N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide structure
1208460-18-7 structure
Product Name:N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide
CAS No:1208460-18-7
MF:C21H22N2O3
MW:350.410985469818
CID:6199107
PubChem ID:32454696
Update Time:2025-06-11

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide
    • VU0523268-1
    • N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)-4-phenyloxane-4-carboxamide
    • F5834-4108
    • 1208460-18-7
    • AKOS024521737
    • N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
    • Inchi: 1S/C21H22N2O3/c24-19-9-6-15-14-17(7-8-18(15)23-19)22-20(25)21(10-12-26-13-11-21)16-4-2-1-3-5-16/h1-5,7-8,14H,6,9-13H2,(H,22,25)(H,23,24)
    • InChI Key: ACOKYWDAQUYHMZ-UHFFFAOYSA-N
    • SMILES: O1CCC(C(NC2=CC=C3C(CCC(N3)=O)=C2)=O)(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 350.16304257g/mol
  • Monoisotopic Mass: 350.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide Pricemore >>

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Additional information on N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide

Comprehensive Overview of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide (CAS No. 1208460-18-7)

The compound N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide (CAS No. 1208460-18-7) is a synthetic organic molecule with a unique structural framework that combines a tetrahydroquinoline core with a phenyloxane carboxamide moiety. This hybrid structure has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The tetrahydroquinoline scaffold is widely recognized for its presence in bioactive molecules, while the phenyloxane group adds steric and electronic complexity, enhancing the compound's interaction with biological targets.

In recent years, researchers have focused on the therapeutic potential of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide, particularly in the context of neurodegenerative diseases and inflammation. The compound's ability to modulate specific enzymatic pathways, such as kinases or proteases, has made it a candidate for further investigation. With the growing demand for novel small-molecule therapeutics, this compound aligns with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in biomedical literature and AI-driven research platforms.

The synthesis of CAS No. 1208460-18-7 involves multi-step organic reactions, including amide bond formation and cyclization strategies. Its molecular weight and logP value suggest moderate bioavailability, a critical factor in drug design. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards. These methods are frequently queried in search engines by chemists and quality control professionals seeking advanced analytical protocols.

Beyond its pharmaceutical applications, N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-phenyloxane-4-carboxamide has also been explored in material science. Its aromatic and heterocyclic components contribute to interesting photophysical properties, making it a potential candidate for organic electronic devices. This dual applicability resonates with the interdisciplinary nature of modern research, where molecular design and functional materials are hot topics in both academic and industrial settings.

As the scientific community continues to investigate CAS No. 1208460-18-7, its role in addressing unmet medical needs and technological challenges remains promising. The compound exemplifies the convergence of medicinal chemistry and innovative material science, two fields that dominate current discussions in high-impact journals and AI-assisted research tools. Future studies may reveal additional functionalities, further solidifying its importance in advancing human health and technology.

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